Cas no 672925-37-0 (3-METHYL-4-(1-PYRROLIDINYL)ISOXAZOLO[5,4-D]PYRIMIDINE)

• Product Name: 3-METHYL-4-(1-PYRROLIDINYL)ISOXAZOLO[5,4-D]PYRIMIDINE
• CAS No: 672925-37-0
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• MDL: MFCD02186672
• CID: 5232350
• Update Time: 2026-03-07

3-METHYL-4-(1-PYRROLIDINYL)ISOXAZOLO[5,4-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-4-(1-PYRROLIDINYL)ISOXAZOLO[5,4-D]PYRIMIDINE
• 1-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}pyrrolidine

• MDL： MFCD02186672
• Inchi： 1S/C10H12N4O/c1-7-8-9(14-4-2-3-5-14)11-6-12-10(8)15-13-7/h6H,2-5H2,1H3
• InChI Key： VGEPUPBORSZCCA-UHFFFAOYSA-N
• SMILES： CC1C2C(=NC=NC=2N2CCCC2)ON=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-METHYL-4-(1-PYRROLIDINYL)ISOXAZOLO[5,4-D]PYRIMIDINE

3-METHYL-4-(1-PYRROLIDINYL)ISOXAZOLO[5,4-D]PYRIMIDINE: A Comprehensive Overview

3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine, with the CAS number 672925-37-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the class of fused heterocycles, combining an isoxazole ring with a pyrimidine core, and is further functionalized with a methyl group and a 1-pyrrolidinyl substituent. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The isoxazole moiety in 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules. Isoxazoles have been widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. The pyrimidine ring, on the other hand, is a fundamental structural unit in many pharmacologically active compounds, including antiviral and anticancer agents. The combination of these two heterocyclic systems in 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine suggests a rich chemical space for modulating biological targets.

The presence of the 1-pyrrolidinyl group introduces an additional layer of complexity to the compound's pharmacophore. Pyrrolidines are common in drug molecules due to their ability to form hydrogen bonds and their favorable pharmacokinetic properties. In particular, the 1-pyrrolidinyl substituent can enhance solubility and binding affinity to biological targets. This feature makes 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine an attractive candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The structural framework of 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine bears similarities to known kinase inhibitors, suggesting potential activity against these enzymes. Preliminary computational studies have indicated that this compound may interact with key residues in the active sites of kinases, thereby inhibiting their catalytic activity.

Furthermore, the compound's ability to cross the blood-brain barrier has been explored in preclinical studies. The favorable lipophilicity profile of 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine, influenced by its methyl and 1-pyrrolidinyl substituents, makes it a promising candidate for central nervous system (CNS) drug development. This potential has been particularly intriguing for researchers investigating treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of the isoxazole ring through cycloaddition reactions between aldehydes and nitrile oxides. Subsequent functionalization steps introduce the methyl group and the 1-pyrrolidinyl substituent via nucleophilic substitution or other coupling reactions. These synthetic strategies highlight the compound's accessibility despite its complex structure.

Evaluation of 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine's biological activity has revealed promising results in several disease models. In vitro assays have demonstrated inhibitory effects on various kinases, including those overexpressed in cancer cells. Additionally, cell-based assays have shown potential anti-proliferative effects on tumor cell lines. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The compound's interaction with biological targets has been elucidated through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into how 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine binds to its targets at the molecular level. This information is crucial for optimizing its potency and selectivity as a lead compound.

The pharmacokinetic properties of 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine have also been thoroughly evaluated. Preclinical studies have assessed its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These assessments are essential for determining its suitability for clinical development. The compound has demonstrated favorable pharmacokinetic profiles in animal models, including good oral bioavailability and moderate metabolic stability.

The future direction of research on 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine includes exploring derivatives with enhanced activity and selectivity. By modifying various functional groups within its structure, researchers aim to develop more potent inhibitors with reduced side effects. Additionally, combination therapies involving this compound with other drugs are being investigated to improve treatment outcomes.

The potential applications of 3-Methyl-4-(1-pyrrolidinyl)isoxazolo[5,4-d]pyrimidine extend beyond oncology. Its ability to modulate kinase activity makes it a promising candidate for treating inflammatory diseases and infectious disorders. Furthermore, its CNS penetration capability suggests utility in neuropharmacological applications.

In conclusion, 3-Methyl-4-(1-pyrролидинил)исоксазоло[5;۴-D]пиримидин, CAS no 672925-37-0, represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as a lead compound for novel therapeutics underscores the importance of continued investigation into this fascinating molecule.